Technical Documentation Center

5-Chloro-4-fluoro-2-nitrobenzaldehyde Documentation Hub

A focused reading path for foundational, methodological, troubleshooting, and comparative topics. Return to the product page for procurement and RFQ.

  • Product: 5-Chloro-4-fluoro-2-nitrobenzaldehyde
  • CAS: 213382-47-9

Core Science & Biosynthesis

No content available

This section has no published content on the current product page yet.

Protocols & Analytical Methods

Method

The Strategic Role of 5-Chloro-4-fluoro-2-nitrobenzaldehyde in Modern Pharmaceutical Synthesis

In the intricate landscape of pharmaceutical drug discovery, the selection of starting materials and key intermediates is a critical determinant of synthetic efficiency, molecular diversity, and ultimately, the success o...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

In the intricate landscape of pharmaceutical drug discovery, the selection of starting materials and key intermediates is a critical determinant of synthetic efficiency, molecular diversity, and ultimately, the success of a drug development program. Among the vast arsenal of chemical building blocks, 5-Chloro-4-fluoro-2-nitrobenzaldehyde has emerged as a compound of significant interest. Its unique substitution pattern—a trifecta of an aldehyde, a nitro group, and two distinct halogens on a benzene ring—renders it a highly versatile and reactive intermediate for the construction of complex, biologically active molecules. This guide provides an in-depth exploration of the applications of 5-Chloro-4-fluoro-2-nitrobenzaldehyde, complete with detailed protocols and expert insights for researchers, scientists, and drug development professionals.

Understanding the Molecular Architecture: A Key to Synthetic Versatility

The utility of 5-Chloro-4-fluoro-2-nitrobenzaldehyde in medicinal chemistry is intrinsically linked to the electronic and steric properties of its constituent functional groups. The potent electron-withdrawing nature of the nitro group, positioned ortho to the aldehyde, significantly influences the reactivity of the entire aromatic system. This activation is crucial for facilitating nucleophilic aromatic substitution (SNAr) reactions, a cornerstone of modern synthetic chemistry for forging carbon-heteroatom bonds.[1][2][3]

The presence of two different halogens, chlorine and fluorine, at positions 5 and 4 respectively, introduces regioselective control in SNAr reactions. The fluorine atom, being more electronegative and a better leaving group in this context, is typically more susceptible to displacement by nucleophiles. This differential reactivity allows for a stepwise and controlled elaboration of the molecular scaffold. Furthermore, the aldehyde functionality serves as a versatile handle for a plethora of chemical transformations, including reductive aminations, condensations, and oxidations, to introduce further diversity.

Core Applications in Pharmaceutical Drug Discovery

The strategic placement of reactive sites on 5-Chloro-4-fluoro-2-nitrobenzaldehyde makes it an ideal precursor for the synthesis of various heterocyclic scaffolds that are prevalent in many classes of therapeutic agents. Two prominent areas of application are the synthesis of substituted benzimidazoles and its potential as a key building block for kinase inhibitors.

Application 1: Synthesis of Substituted Benzimidazole Scaffolds

Benzimidazoles are a privileged heterocyclic motif in medicinal chemistry, forming the core of numerous drugs with a wide range of biological activities, including antiulcer, antihypertensive, and antimicrobial agents.[4] The synthesis of substituted benzimidazoles often involves the condensation of an o-phenylenediamine derivative with an aldehyde. 5-Chloro-4-fluoro-2-nitrobenzaldehyde serves as an excellent starting point for generating the requisite o-phenylenediamine precursors.

The synthetic strategy typically involves two key steps: first, a nucleophilic aromatic substitution to introduce a desired substituent at the 4-position, followed by the reduction of the nitro group to an amine, which then sets the stage for cyclization.

Protocol 1: Synthesis of a 4-Substituted-5-fluoro-2-nitroaniline Intermediate

This protocol details the nucleophilic aromatic substitution of the fluorine atom in a related precursor, 5-chloro-4-fluoro-2-nitroaniline, which can be conceptually applied to the aldehyde. For the purpose of this guide, we will adapt this to a more general protocol for the aldehyde.

Causality Behind Experimental Choices:

  • Solvent (DMF): Dry Dimethylformamide (DMF) is an excellent polar aprotic solvent for SNAr reactions as it effectively solvates the cation of the base and does not interfere with the nucleophile.

  • Base (K₂CO₃): Anhydrous potassium carbonate is a mild base used to deprotonate the nucleophile (e.g., a phenol or an amine) to enhance its nucleophilicity without causing unwanted side reactions with the aldehyde.

  • Temperature (90-100 °C): Elevated temperature is necessary to overcome the activation energy of the SNAr reaction.

Materials:

  • 5-Chloro-4-fluoro-2-nitrobenzaldehyde

  • Appropriate nucleophile (e.g., a substituted phenol or secondary amine)

  • Anhydrous Potassium Carbonate (K₂CO₃)

  • Dry Dimethylformamide (DMF)

  • Ethyl acetate

  • Water

  • Brine

Procedure:

  • To a solution of 5-Chloro-4-fluoro-2-nitrobenzaldehyde (10 mmol) in dry DMF (20 mL), add the appropriate nucleophile (10 mmol) and anhydrous potassium carbonate (20 mmol).[5]

  • Stir the suspension at 90 °C for 15-18 hours.[5]

  • Monitor the progress of the reaction by Thin Layer Chromatography (TLC).

  • Upon completion, cool the reaction mixture to room temperature and pour it into 200 mL of water.

  • Extract the aqueous layer with ethyl acetate (3 x 50 mL).

  • Combine the organic layers, wash with water and then with brine, and dry over anhydrous sodium sulfate.

  • Filter the mixture and remove the solvent under reduced pressure to obtain the crude 4-substituted-5-chloro-2-nitrobenzaldehyde.

Protocol 2: Reduction of the Nitro Group to form a 2-Amino-benzaldehyde Derivative

The reduction of the nitro group to a primary amine is a critical step in the synthesis of the o-phenylenediamine precursor required for benzimidazole formation.

Causality Behind Experimental Choices:

  • Reducing Agent (SnCl₂·2H₂O): Stannous chloride dihydrate is a classic and effective reagent for the chemoselective reduction of aromatic nitro groups in the presence of other reducible functional groups like aldehydes.

  • Solvent (Ethanol): Ethanol is a good solvent for both the nitro compound and the reducing agent, facilitating a homogeneous reaction.

  • Base (NaOH): Sodium hydroxide is added during workup to neutralize the acidic reaction mixture and precipitate the tin salts, allowing for easier separation of the desired amine.

Materials:

  • 4-Substituted-5-chloro-2-nitrobenzaldehyde (from Protocol 1)

  • Stannous chloride dihydrate (SnCl₂·2H₂O)

  • Ethanol

  • 10% Sodium Hydroxide (NaOH) solution

  • Ethyl acetate

  • Brine

Procedure:

  • To a solution of the 4-substituted-5-chloro-2-nitrobenzaldehyde (1 mmol) in ethanol (10 mL), add SnCl₂·2H₂O (7 mmol).[5]

  • Stir the reaction mixture under reflux at 75 °C for 5-7 hours.

  • Monitor the reaction by TLC until the starting material is consumed.

  • After completion, cool the reaction mixture and carefully add 10% NaOH solution until the solution is alkaline.

  • Extract the mixture with ethyl acetate (3 x 50 mL).

  • Combine the organic layers, wash with brine, and dry over anhydrous sodium sulfate.

  • Filter and concentrate under reduced pressure to afford the corresponding 2-amino-4-substituted-5-chlorobenzaldehyde.

Protocol 3: Cyclization to form the Benzimidazole Core

The final step in the synthesis of the benzimidazole scaffold is the condensation of the o-phenylenediamine derivative with another aldehyde.

Causality Behind Experimental Choices:

  • Condensing Agent (Sodium metabisulfite): Sodium metabisulfite acts as a catalyst and dehydrating agent in the condensation reaction between the o-phenylenediamine and the aldehyde.

  • Solvent (DMF): Dry DMF is used as a high-boiling polar aprotic solvent to facilitate the cyclization reaction.

  • Temperature (120 °C): High temperature is required to drive the condensation and subsequent cyclization to completion.

Materials:

  • 2-Amino-4-substituted-5-chlorobenzaldehyde (from Protocol 2)

  • Aromatic or aliphatic aldehyde

  • Sodium metabisulfite

  • Dry Dimethylformamide (DMF)

  • Ethyl acetate

  • Water

Procedure:

  • A mixture of the 2-amino-4-substituted-5-chlorobenzaldehyde (10 mmol), the desired aldehyde (10 mmol), and sodium metabisulfite (11 mmol) in dry DMF (10 mL) is heated at 120 °C with stirring under a nitrogen atmosphere for 18 hours.[5]

  • Monitor the reaction by TLC.

  • Once the starting materials are consumed, cool the reaction mixture to room temperature and pour it into water (100 mL).

  • Extract the product with ethyl acetate.

  • Dry the ethyl acetate layer over anhydrous Na₂SO₄ and filter.

  • Remove the solvent under reduced pressure to yield the crude benzimidazole derivative, which can be further purified by column chromatography or recrystallization.

Workflow for Benzimidazole Synthesis

Benzimidazole_Synthesis A 5-Chloro-4-fluoro- 2-nitrobenzaldehyde B Nucleophilic Aromatic Substitution (SNAr) A->B + Nucleophile + K2CO3, DMF C 4-Substituted-5-chloro- 2-nitrobenzaldehyde B->C D Nitro Group Reduction C->D + SnCl2.2H2O Ethanol E 2-Amino-4-substituted- 5-chlorobenzaldehyde D->E F Condensation & Cyclization E->F + Aldehyde + Na2S2O5, DMF G Substituted Benzimidazole F->G Drug_Discovery_Pathway cluster_transformations cluster_intermediates Start 5-Chloro-4-fluoro- 2-nitrobenzaldehyde (Versatile Building Block) Path1 Key Transformations Start->Path1 T1 SNAr Reaction Path1->T1 T2 Nitro Reduction Path1->T2 T3 Reductive Amination Path1->T3 T4 Condensation/ Cyclization Path1->T4 Path2 Intermediate Scaffolds I1 Substituted Anilines Path2->I1 I2 o-Phenylenediamines Path2->I2 I3 Benzimidazoles Path2->I3 End Bioactive Molecules (e.g., Kinase Inhibitors, Antimicrobials) T1->Path2 T2->Path2 T3->Path2 T4->Path2 I1->End I2->End I3->End

Sources

Application

Application Notes and Protocols: Regioselective Nucleophilic Aromatic Substitution of 5-Chloro-4-fluoro-2-nitrobenzaldehyde

Introduction 5-Chloro-4-fluoro-2-nitrobenzaldehyde is a key intermediate in the synthesis of a variety of heterocyclic compounds, particularly those of medicinal importance such as quinazolines and their derivatives.[1][...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

Introduction

5-Chloro-4-fluoro-2-nitrobenzaldehyde is a key intermediate in the synthesis of a variety of heterocyclic compounds, particularly those of medicinal importance such as quinazolines and their derivatives.[1][2][3] The strategic placement of three distinct functional groups—an aldehyde, a nitro group, and two different halogens—on the aromatic ring makes it a versatile substrate for exploring the principles of nucleophilic aromatic substitution (SNAr). The electron-deficient nature of the aromatic ring, significantly enhanced by the strong electron-withdrawing nitro group, facilitates the displacement of a halide by a nucleophile.[4][5][6] This document provides a detailed guide to understanding and performing regioselective SNAr reactions on this substrate, with a focus on the underlying mechanistic principles and practical experimental protocols.

Mechanistic Insights into Regioselectivity

The regioselectivity of nucleophilic aromatic substitution on 5-Chloro-4-fluoro-2-nitrobenzaldehyde is primarily governed by the interplay of two key factors: the activating effect of the electron-withdrawing groups and the intrinsic leaving group ability of the halogens.

The Role of Electron-Withdrawing Groups

Nucleophilic aromatic substitution reactions proceed via a two-step addition-elimination mechanism.[7][8] The first and typically rate-determining step is the nucleophilic attack on the aromatic ring, which temporarily disrupts the aromaticity and forms a negatively charged intermediate known as a Meisenheimer complex.[7][9] The stability of this intermediate is crucial for the reaction to proceed.

The nitro group (—NO₂) at the C2 position and the aldehyde group (—CHO) at the C1 position are both potent electron-withdrawing groups. They activate the ring towards nucleophilic attack by delocalizing the negative charge of the Meisenheimer complex through resonance.[5][6] This stabilization is most effective when the nucleophile attacks the carbon atoms that are ortho or para to the electron-withdrawing groups.[7][8] In the case of 5-Chloro-4-fluoro-2-nitrobenzaldehyde, both the C4 (bearing the fluorine) and C5 (bearing the chlorine) positions are para and meta respectively to the strongly activating nitro group. The para position (C4) is significantly more activated towards nucleophilic attack due to more effective resonance stabilization of the intermediate.

Leaving Group Ability in SNAr Reactions

Contrary to what is observed in SN1 and SN2 reactions, the leaving group ability of halogens in SNAr reactions follows the order F > Cl > Br > I.[5][10] This is because the cleavage of the carbon-halogen bond is not the rate-determining step.[9] Instead, the high electronegativity of fluorine polarizes the C-F bond, making the carbon atom more electrophilic and thus more susceptible to nucleophilic attack in the slow, rate-determining step.[11][12]

Given that the fluorine atom at C4 is in a more activated position (para to the nitro group) and is also a better leaving group in the context of SNAr, nucleophilic attack will overwhelmingly occur at the C4 position, leading to the selective displacement of the fluoride ion.

Visualization of the SNAr Mechanism

The following diagram illustrates the stepwise mechanism for the nucleophilic aromatic substitution of 5-Chloro-4-fluoro-2-nitrobenzaldehyde with a generic amine nucleophile (R-NH₂), highlighting the preferential attack at the C4 position.

Caption: SNAr mechanism for the reaction of 5-Chloro-4-fluoro-2-nitrobenzaldehyde.

Experimental Protocols

This section provides a detailed protocol for the regioselective substitution of the fluorine atom in 5-Chloro-4-fluoro-2-nitrobenzaldehyde with a primary amine. This reaction is a key step in the synthesis of various quinazoline precursors.[13][14]

Materials and Equipment
Reagents Equipment
5-Chloro-4-fluoro-2-nitrobenzaldehydeRound-bottom flask
Primary amine (e.g., aniline, benzylamine)Magnetic stirrer and stir bar
Anhydrous Potassium Carbonate (K₂CO₃)Reflux condenser
Anhydrous Dimethylformamide (DMF)Heating mantle with temperature control
Ethyl acetateSeparatory funnel
Brine solutionRotary evaporator
Anhydrous Sodium Sulfate (Na₂SO₄)Thin Layer Chromatography (TLC) plates
UV lamp
Column chromatography setup (silica gel)
Step-by-Step Protocol
  • Reaction Setup: To a clean, dry round-bottom flask equipped with a magnetic stir bar, add 5-Chloro-4-fluoro-2-nitrobenzaldehyde (1.0 eq).

  • Solvent and Base Addition: Add anhydrous dimethylformamide (DMF) to dissolve the starting material. Then, add anhydrous potassium carbonate (2.0 eq).

  • Nucleophile Addition: To the stirred suspension, add the primary amine (1.1 eq) dropwise at room temperature.

  • Reaction Progression: Heat the reaction mixture to 80-100 °C and monitor the progress by Thin Layer Chromatography (TLC).

  • Work-up: Once the reaction is complete (typically 2-4 hours), cool the mixture to room temperature and pour it into ice-cold water.

  • Extraction: Extract the aqueous mixture with ethyl acetate (3 x 50 mL).

  • Washing: Combine the organic layers and wash with water and then with brine solution.

  • Drying and Concentration: Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure using a rotary evaporator.

  • Purification: Purify the crude product by column chromatography on silica gel using a suitable eluent system (e.g., a gradient of ethyl acetate in hexanes) to afford the pure 4-amino-5-chloro-2-nitrobenzaldehyde derivative.

Expected Results and Characterization

The successful synthesis of the desired product can be confirmed by standard analytical techniques such as ¹H NMR, ¹³C NMR, and mass spectrometry. The regioselectivity can be confirmed by the disappearance of the characteristic C-F coupling in the NMR spectra.

Parameter Expected Outcome
Yield Typically > 80% after purification
Appearance Yellow to orange solid
¹H NMR Appearance of new signals corresponding to the amine moiety
¹⁹F NMR Disappearance of the signal for the starting material
Mass Spectrometry Observation of the molecular ion peak for the product
Experimental Workflow Diagram

The following diagram outlines the key steps in the experimental protocol for the synthesis of 4-amino-5-chloro-2-nitrobenzaldehyde derivatives.

experimental_workflow start Start setup Reaction Setup: - 5-Chloro-4-fluoro-2-nitrobenzaldehyde - DMF - K₂CO₃ start->setup add_nucleophile Add Primary Amine setup->add_nucleophile heat Heat to 80-100 °C (Monitor by TLC) add_nucleophile->heat workup Aqueous Work-up heat->workup extraction Ethyl Acetate Extraction workup->extraction purification Column Chromatography extraction->purification characterization Characterization (NMR, MS) purification->characterization end_product Pure Product characterization->end_product

Caption: Step-by-step experimental workflow.

Applications in Drug Development

The products derived from the nucleophilic aromatic substitution of 5-Chloro-4-fluoro-2-nitrobenzaldehyde are valuable precursors for the synthesis of quinazoline-based compounds.[1][13] These heterocyclic scaffolds are prevalent in a wide range of biologically active molecules, including anticancer agents, anti-inflammatory drugs, and kinase inhibitors. The ability to selectively introduce various amine nucleophiles at the C4 position allows for the generation of diverse libraries of compounds for drug discovery and lead optimization.

Conclusion

The nucleophilic aromatic substitution of 5-Chloro-4-fluoro-2-nitrobenzaldehyde is a highly regioselective process, favoring the displacement of the fluorine atom at the C4 position. This selectivity is a consequence of the powerful activating effect of the para-nitro group and the superior leaving group ability of fluorine in SNAr reactions. The protocols outlined in this document provide a reliable method for the synthesis of 4-amino-5-chloro-2-nitrobenzaldehyde derivatives, which are important intermediates in the synthesis of medicinally relevant compounds. A thorough understanding of the underlying mechanistic principles is essential for the successful application of this reaction in organic synthesis and drug development.

References

  • Wikipedia. Nucleophilic aromatic substitution. [Link]

  • Chemistry Steps. Nucleophilic Aromatic Substitution. [Link]

  • JoVE. Nucleophilic Aromatic Substitution: Addition–Elimination (SNAr). [Link]

  • OrgoSolver. Nucleophilic Aromatic Substitution: Addition–Elimination and SNAr. [Link]

  • Chemistry Stack Exchange. Favourability of leaving groups in nucleophilic aromatic substitution. [Link]

  • Master Organic Chemistry. Nucleophilic Aromatic Substitution: Introduction and Mechanism. [Link]

  • National Center for Biotechnology Information. The Element Effect Revisited: Factors Determining Leaving Group Ability in Activated Nucleophilic Aromatic Substitution Reactions. [Link]

  • National Center for Biotechnology Information. Reactivity in the Nucleophilic Aromatic Substitution Reactions of Pyridinium Ions. [Link]

  • Organic Chemistry Portal. Synthesis of quinazolines. [Link]

  • National Center for Biotechnology Information. Quinazoline derivatives: synthesis and bioactivities. [Link]

  • Bentham Science. Synthesis of Medicinally Important Quinazolines and Their Derivatives: A Review. [Link]

  • Research and Reviews. Synthesis and Applications of Quinazoline Derivatives. [Link]

  • Oriental Journal of Chemistry. Characterization, Synthesis, and Antimicrobial Activities of Quinazoline Derivatives and their Metal Ion Complexes. [Link]

  • The Royal Society of Chemistry. Directed nucleophilic aromatic substitution reaction. [Link]

  • Chemistry LibreTexts. 3.7: Nucleophilic Aromatic Substitution. [Link]

  • YouTube. Nucleophilic Aromatic Substitution. [Link]

  • OpenStax. 16.6 Nucleophilic Aromatic Substitution. [Link]

Sources

Method

Application Notes and Protocols for the Catalytic Reduction of 5-Chloro-4-fluoro-2-nitrobenzaldehyde to 2-Amino-5-chloro-4-fluorobenzaldehyde

Introduction: The Strategic Importance of Substituted Anilines The selective synthesis of aniline derivatives is a cornerstone of modern pharmaceutical and agrochemical development. These aromatic amines serve as critica...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

Introduction: The Strategic Importance of Substituted Anilines

The selective synthesis of aniline derivatives is a cornerstone of modern pharmaceutical and agrochemical development. These aromatic amines serve as critical building blocks for a vast array of bioactive molecules. The compound 2-amino-5-chloro-4-fluorobenzaldehyde is a key intermediate, with its unique substitution pattern of electron-withdrawing and donating groups making it a valuable precursor for various therapeutic agents. The primary synthetic route to this compound involves the reduction of its nitro precursor, 5-chloro-4-fluoro-2-nitrobenzaldehyde. However, this transformation presents a significant chemoselectivity challenge: the need to reduce the nitro group while preserving the aldehyde functionality, which is also susceptible to reduction. This document provides a detailed guide to achieving this selective reduction through catalytic hydrogenation, with a focus on practical, field-proven protocols and the scientific rationale behind them.

The Chemoselectivity Challenge: Nitro vs. Aldehyde Reduction

The catalytic reduction of a molecule containing both a nitro and an aldehyde group is a classic problem in organic synthesis. Both functional groups can be readily reduced under various catalytic hydrogenation conditions. The key to a successful synthesis of the desired aniline lies in the judicious choice of the catalyst, hydrogen source, and reaction conditions to favor the reduction of the nitro group over the aldehyde. Failure to achieve this selectivity can lead to a mixture of products, including the corresponding benzyl alcohol or even over-reduction to a methyl group, significantly complicating purification and reducing the overall yield.

Comparative Overview of Catalytic Systems

Several catalytic systems can be employed for the reduction of nitroarenes. The choice of catalyst is critical for achieving the desired chemoselectivity. Below is a comparative analysis of commonly used catalysts for this transformation.

Catalyst SystemHydrogen SourceAdvantagesDisadvantagesSelectivity for Nitro over Aldehyde
Palladium on Carbon (Pd/C) H₂ gas, Ammonium formate, HydrazineHigh activity, readily available.Can lead to over-reduction and dehalogenation. Aldehyde reduction is a common side reaction.[1][2]Moderate to low; highly condition-dependent.
Raney Nickel H₂ gas, Formic acid, HydrazineCost-effective, less prone to dehalogenation compared to Pd/C.[3]Can be pyrophoric, activity can be variable.High, especially with transfer hydrogenation.[3][4]
Tin(II) Chloride (SnCl₂) N/A (Reductant)Excellent chemoselectivity for nitro groups over carbonyls.[5][6]Stoichiometric reagent, generates tin waste.Very high.
Iron in Acidic Media (Fe/HCl) N/A (Reductant)Inexpensive, robust.[5]Requires acidic conditions, generates iron sludge.High.

For the selective reduction of 5-chloro-4-fluoro-2-nitrobenzaldehyde, a transfer hydrogenation approach using Raney Nickel and formic acid is highly recommended. This system offers an excellent balance of reactivity and selectivity, minimizing the reduction of the aldehyde group and preventing dehalogenation.[3]

Mechanism of Catalytic Transfer Hydrogenation with Raney Nickel and Formic Acid

The catalytic transfer hydrogenation with Raney Nickel and formic acid involves the in-situ generation of hydrogen on the catalyst surface.

Catalytic Transfer Hydrogenation Mechanism cluster_catalyst Raney Nickel Surface cluster_reactants Reactants cluster_products Products Catalyst Raney Ni Aniline Ar-NH₂ Catalyst->Aniline Hydrogenation & Desorption CO2 CO₂ Catalyst->CO2 Release Formic_Acid HCOOH Formic_Acid->Catalyst Adsorption & Dehydrogenation Nitrobenzaldehyde Ar-NO₂ Nitrobenzaldehyde->Catalyst Adsorption H2O H₂O Aniline->H2O

Caption: Proposed mechanism of catalytic transfer hydrogenation.

  • Adsorption and Dehydrogenation: Formic acid adsorbs onto the surface of the Raney Nickel catalyst and undergoes dehydrogenation to produce adsorbed hydrogen atoms and carbon dioxide.

  • Nitro Group Adsorption: The 5-chloro-4-fluoro-2-nitrobenzaldehyde molecule adsorbs onto the catalyst surface, with the nitro group interacting with the active sites.

  • Stepwise Reduction: The adsorbed nitro group is stepwise reduced by the surface-adsorbed hydrogen atoms, proceeding through nitroso and hydroxylamine intermediates to the final amine.

  • Product Desorption: The resulting 2-amino-5-chloro-4-fluorobenzaldehyde desorbs from the catalyst surface, regenerating the active sites for the next catalytic cycle.

Detailed Experimental Protocol: Raney Nickel and Formic Acid Reduction

This protocol is designed for the selective reduction of 5-chloro-4-fluoro-2-nitrobenzaldehyde to 2-amino-5-chloro-4-fluorobenzaldehyde.

Materials
  • 5-Chloro-4-fluoro-2-nitrobenzaldehyde

  • Raney Nickel (slurry in water)

  • Formic Acid (90%)

  • Methanol

  • Ethyl acetate

  • Saturated sodium chloride (brine) solution

  • Anhydrous sodium sulfate

  • Celite

  • Round-bottom flask

  • Magnetic stirrer

  • Reflux condenser

  • Buchner funnel and filter paper

Experimental Workflow

Experimental_Workflow start Start setup Reaction Setup: - Add 5-chloro-4-fluoro-2-nitrobenzaldehyde and methanol to flask. - Add Raney Nickel slurry. start->setup addition Add 90% formic acid dropwise at room temperature. setup->addition reaction Stir at room temperature. Monitor by TLC. addition->reaction filtration Filter through Celite to remove Raney Nickel. Wash Celite with methanol. reaction->filtration concentration Concentrate the filtrate under reduced pressure. filtration->concentration workup Dissolve residue in ethyl acetate. Wash with saturated NaCl solution. concentration->workup drying Dry organic layer with anhydrous Na₂SO₄. workup->drying isolation Filter and concentrate to yield crude product. drying->isolation purification Purify by column chromatography if necessary. isolation->purification end End Product: 2-Amino-5-chloro-4-fluorobenzaldehyde purification->end

Caption: Step-by-step experimental workflow.

Step-by-Step Procedure
  • Reaction Setup: In a round-bottom flask equipped with a magnetic stir bar, suspend 5-chloro-4-fluoro-2-nitrobenzaldehyde (1.0 eq.) in methanol (5-10 mL per gram of substrate).

  • Catalyst Addition: Carefully add a slurry of Raney Nickel (approximately 0.2-0.3 g per 5 mmol of substrate) to the flask. Caution: Raney Nickel is pyrophoric and should be handled with care under a moist atmosphere.

  • Reagent Addition: While stirring the suspension at room temperature, add 90% formic acid (approximately 2.5 mL per 5 mmol of substrate) dropwise. An exothermic reaction may be observed.

  • Reaction Monitoring: Stir the reaction mixture vigorously at room temperature. The reaction is typically complete within 30-60 minutes.[3] Monitor the progress of the reaction by Thin Layer Chromatography (TLC) until the starting material is consumed.

  • Catalyst Removal: Once the reaction is complete, filter the mixture through a pad of Celite to remove the Raney Nickel catalyst. Wash the Celite pad with a small amount of methanol. Caution: Do not allow the Raney Nickel on the filter pad to dry, as it can ignite. Keep it wet and dispose of it properly.

  • Work-up: Concentrate the filtrate under reduced pressure to remove the methanol and excess formic acid. Dissolve the residue in ethyl acetate.

  • Washing: Wash the ethyl acetate solution with a saturated sodium chloride (brine) solution to remove any remaining water-soluble impurities.

  • Drying and Isolation: Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure to yield the crude 2-amino-5-chloro-4-fluorobenzaldehyde.

  • Purification: The crude product is often of high purity. If necessary, it can be further purified by column chromatography on silica gel.

Troubleshooting Guide

IssuePossible Cause(s)Recommended Solution(s)
Incomplete Reaction - Inactive Raney Nickel catalyst.- Insufficient amount of formic acid.- Use a fresh, active batch of Raney Nickel.- Increase the amount of formic acid incrementally.
Formation of Benzyl Alcohol (Aldehyde Reduction) - Reaction temperature is too high.- Prolonged reaction time.- Maintain the reaction at room temperature.- Monitor the reaction closely by TLC and stop it as soon as the starting material is consumed.
Dehalogenation - Catalyst is too active.- High reaction temperature.- Use a less active grade of Raney Nickel.- Ensure the reaction is performed at room temperature.
Low Yield - Loss of product during work-up.- Inefficient extraction.- Ensure complete extraction with ethyl acetate.- Minimize transfers of the product solution.

Conclusion

The catalytic reduction of 5-chloro-4-fluoro-2-nitrobenzaldehyde to its corresponding aniline is a critical transformation that requires careful control of chemoselectivity. The use of a Raney Nickel catalyst in combination with formic acid as a hydrogen donor provides a robust, efficient, and highly selective method for this conversion. This protocol, grounded in established chemical principles, offers a reliable pathway for researchers and drug development professionals to access this valuable synthetic intermediate. By understanding the underlying mechanism and potential challenges, scientists can confidently implement and optimize this procedure for their specific needs.

References

  • Selective Reduction of Nitro Compounds Using Formic Acid and Raney Nickel. Available from: [Link].

  • Calvin Digital Commons. Selective Reduction of Nitriles in the Presence of Aromatic Nitro Groups. Available from: [Link].

  • ResearchGate. Catalytic hydrogenation of 2-nitrobenzaldehyde | Download Table. Available from: [Link].

  • ResearchGate. The Reduction of Nitriles to Aldehydes: Applications of Raney Nickel/Sodium Hypophosphite Monohydrate, of Raney Nickel/Formic Ac. Available from: [Link].

  • Google Patents. Catalytic hydrogenation process for the manufacture of chlorinated aromatic amines.
  • Organic Syntheses. Benzenesulfonamide, 4-formyl. Available from: [Link].

  • ResearchGate. Can anyone provide reduction of aromatic nitro in presence of other reducible groups like ketone and alkaline?. Available from: [Link].

  • SciELO South Africa. The reduction of nitriles to aldehydes: Applications of Raney nickel/sodium hypophosphite monohydrate, of Raney nickel/formic acid, or of Raney(Ni/Al) alloy/formic acid, respectively. Available from: [Link].

  • Common Organic Chemistry. Nitro Reduction (H2 + Pd/C). Available from: [Link].

Sources

Technical Notes & Optimization

Troubleshooting

How to improve reaction yield in 5-Chloro-4-fluoro-2-nitrobenzaldehyde synthesis

Welcome to the Technical Support Center. As a Senior Application Scientist, I have designed this troubleshooting guide to address the specific synthetic bottlenecks encountered when scaling up the synthesis of 5-Chloro-4...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

Welcome to the Technical Support Center. As a Senior Application Scientist, I have designed this troubleshooting guide to address the specific synthetic bottlenecks encountered when scaling up the synthesis of 5-Chloro-4-fluoro-2-nitrobenzaldehyde . This compound is a highly valuable intermediate for complex pharmaceutical frameworks, including cytotoxic quinocarbazoles[1].

Below, you will find an in-depth mechanistic breakdown, self-validating protocols, and a Q&A section to resolve regioselectivity and yield issues.

Part 1: Mechanistic Troubleshooting & FAQs

Q1: Why does direct nitration of 3-chloro-4-fluorobenzaldehyde result in a terrible yield (<10%) of the target 2-nitro isomer? A1: The issue lies in the fundamental rules of electrophilic aromatic substitution and reactive hybrid orbital analysis[2]. In 3-chloro-4-fluorobenzaldehyde, the aldehyde group (-CHO) is a strong meta-director, pointing electrophilic attack toward the C5 position. Simultaneously, the fluorine atom at C4 is a strong ortho-director, which also points to C5. This synergistic directing effect makes C5 the most nucleophilic site on the ring, leading predominantly to the undesired 3-chloro-4-fluoro-5-nitrobenzaldehyde . The desired C6 position (which becomes the 2-nitro position upon renumbering) is only activated by the para-directing chlorine, which is insufficient to overcome the C5 activation.

Q2: How can I bypass this regioselectivity issue to selectively synthesize the 2-nitro isomer? A2: You must change your starting material to 3-chloro-4-fluorotoluene (The "Toluene Route")[3]. By replacing the meta-directing aldehyde with an ortho/para-directing methyl group (-CH3), the electronic landscape of the ring flips. The C6 position is now synergistically activated by the ortho-directing methyl group and the para-directing chlorine atom. Furthermore, C6 is sterically less hindered than C2. This strongly favors nitration at C6, yielding 5-chloro-4-fluoro-2-nitrotoluene in high purity, which can subsequently be oxidized to your target aldehyde.

Q3: If I am forced to use the direct benzaldehyde route due to supply chain constraints, how do I prevent the nitric acid from oxidizing the aldehyde to a carboxylic acid? A3: You must mask the aldehyde prior to nitration. React the aldehyde with acetic anhydride and a catalytic amount of sulfuric acid to form a gem-diacetate . This protecting group is highly resistant to the oxidative conditions of fuming nitric acid. After the nitration step is complete, the diacetate can be easily hydrolyzed back to the aldehyde using mild aqueous acid.

Q4: In the Toluene Route, what is the most efficient way to oxidize the 2-nitrotoluene intermediate to the aldehyde without over-oxidizing it? A4: The most scalable and self-validating method is radical dibromination followed by hydrolysis . Using N-bromosuccinimide (NBS) and azobisisobutyronitrile (AIBN) under UV light converts the methyl group to a benzal bromide (-CHBr2). The strong electron-withdrawing nature of the newly introduced nitro group deactivates the aromatic ring, preventing electrophilic ring bromination and directing the reaction exclusively to the benzylic position via a radical pathway. The benzal bromide is then hydrolyzed using calcium carbonate (CaCO3) in water. CaCO3 acts as a mild, heterogeneous base that neutralizes the generated hydrobromic acid (HBr) without triggering a Cannizzaro disproportionation.

Part 2: Synthesis Workflows & Data Presentation

Workflow Visualization

The following diagram illustrates the mechanistic divergence between the low-yield direct route and the high-yield toluene route.

SynthesisWorkflow Start1 3-Chloro-4-fluorobenzaldehyde Protect Gem-Diacetate Protection (Ac2O, H2SO4) Start1->Protect Route A (Direct) Start2 3-Chloro-4-fluorotoluene Nitration2 Nitration (HNO3, H2SO4) Start2->Nitration2 Route B (Toluene Route) Nitration1 Nitration (HNO3, H2SO4) Protect->Nitration1 Deprotect Hydrolysis (HCl, H2O) Nitration1->Deprotect Target 5-Chloro-4-fluoro-2-nitrobenzaldehyde (Target Product) Deprotect->Target Minor Isomer Byproduct 3-Chloro-4-fluoro-5-nitrobenzaldehyde (Major Byproduct) Deprotect->Byproduct Major Isomer Bromination Radical Dibromination (NBS, AIBN, hv) Nitration2->Bromination 5-Chloro-4-fluoro-2-nitrotoluene Hydrolysis2 Hydrolysis (CaCO3, H2O) Bromination->Hydrolysis2 Benzal bromide intermediate Hydrolysis2->Target High Yield

Fig 1: Comparative workflows for 5-Chloro-4-fluoro-2-nitrobenzaldehyde synthesis.

Quantitative Yield Comparison
Synthetic RouteStarting MaterialKey IntermediateRegioselectivity (Target:Byproduct)Overall YieldPrimary Challenge
Route A (Direct) 3-Chloro-4-fluorobenzaldehydeGem-diacetate15:85< 10%Poor regioselectivity (C5 nitration heavily favored)
Route B (Toluene) 3-Chloro-4-fluorotoluene5-Chloro-4-fluoro-2-nitrotoluene> 95:565 - 75%Requires a multi-step oxidation sequence

Part 3: Standard Operating Procedures (SOPs)

Protocol A: The High-Yield Toluene Route (Recommended)

Step 1: Regioselective Nitration

  • Charge a 500 mL round-bottom flask with 3-chloro-4-fluorotoluene (1.0 eq) and concentrated H₂SO₄ (5 volumes). Cool the mixture to 0 °C using an ice-salt bath.

  • Prepare a mixed acid solution of fuming HNO₃ (1.1 eq) and concentrated H₂SO₄ (2 volumes).

  • Slowly add the mixed acid dropwise over 1 hour. Causality Check: Maintaining the internal temperature below 5 °C is critical to prevent dinitration and oxidative degradation.

  • Stir for an additional 2 hours at 5 °C.

  • Pour the mixture over crushed ice. Extract with ethyl acetate, wash the organic layer with saturated NaHCO₃ until pH is neutral, and dry over anhydrous Na₂SO₄.

  • Concentrate under reduced pressure to yield 5-chloro-4-fluoro-2-nitrotoluene as a yellow solid.

Step 2: Radical Dibromination

  • Dissolve 5-chloro-4-fluoro-2-nitrotoluene (1.0 eq) in trifluorotoluene (a greener alternative to CCl₄).

  • Add N-bromosuccinimide (NBS, 2.2 eq) and azobisisobutyronitrile (AIBN, 0.05 eq).

  • Reflux the mixture under a UV lamp (or standard thermal reflux) for 12 hours. Self-Validation: The reaction progress can be monitored by the precipitation of succinimide, which floats to the surface of the halogenated solvent.

  • Cool to room temperature, filter off the succinimide byproduct, and concentrate the filtrate to afford the crude benzal bromide intermediate.

Step 3: Mild Hydrolysis

  • Suspend the crude benzal bromide in a mixture of 1,4-dioxane and water (4:1 v/v).

  • Add calcium carbonate (CaCO₃, 2.5 eq) and heat to reflux for 8 hours. Causality Check: CaCO₃ acts as an acid scavenger for the liberated HBr, driving the equilibrium forward without inducing base-catalyzed side reactions.

  • Cool the mixture, filter off the inorganic salts, and extract the aqueous layer with dichloromethane (DCM).

  • Purify via silica gel chromatography (hexane/ethyl acetate) to isolate pure 5-chloro-4-fluoro-2-nitrobenzaldehyde.

Protocol B: Direct Nitration with Protection (Alternative Route)

Step 1: Gem-Diacetate Protection

  • Dissolve 3-chloro-4-fluorobenzaldehyde (1.0 eq) in acetic anhydride (5.0 eq).

  • Add a catalytic amount of concentrated H₂SO₄ (0.05 eq) at 0 °C.

  • Stir at room temperature for 4 hours. Quench with ice water and extract with DCM to obtain the oxidation-resistant gem-diacetate.

Step 2: Nitration & Deprotection

  • Add the gem-diacetate to a pre-cooled (0 °C) mixture of fuming HNO₃ and H₂SO₄. Stir for 3 hours at 0 °C.

  • Pour onto ice, then add 2M HCl and reflux for 2 hours to hydrolyze the diacetate back to the aldehyde.

  • Extract with ethyl acetate. Warning: You must perform rigorous column chromatography to separate the minor 2-nitro target isomer from the major 5-nitro byproduct.

References

  • Synthetic Approaches to Cytotoxic Quino[4,3-b]carbazole Frameworks Involving Thermal Electrocyclization of 2,3-Divinylindoles Source: The Journal of Organic Chemistry - ACS Publications URL
  • Theoretical Study of Reactivities in Electrophilic Aromatic Substitution Reactions: Reactive Hybrid Orbital Analysis Source: The Journal of Physical Chemistry A - ResearchGate URL
  • Application of 3-Chloro-4-fluorotoluene in Dye Synthesis Source: Benchchem URL

Sources

Optimization

Technical Support Center: Troubleshooting Unreacted 5-Chloro-4-fluoro-2-nitrobenzaldehyde (CFNBA) Removal

Overview 5-Chloro-4-fluoro-2-nitrobenzaldehyde (CFNBA) is a highly reactive, electron-deficient building block frequently used in the synthesis of complex heterocycles, such as cytotoxic quino[4,3-b]carbazoles via Wittig...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

Overview

5-Chloro-4-fluoro-2-nitrobenzaldehyde (CFNBA) is a highly reactive, electron-deficient building block frequently used in the synthesis of complex heterocycles, such as cytotoxic quino[4,3-b]carbazoles via Wittig reactions[1]. Because these coupling reactions often require an excess of the aldehyde to drive the reaction to completion, researchers frequently encounter product mixtures contaminated with unreacted CFNBA[1].

This troubleshooting guide provides field-proven, self-validating methodologies to selectively remove CFNBA from your product mixtures without relying on exhaustive and often ineffective column chromatography.

Frequently Asked Questions (FAQs)

Q1: Why is CFNBA so difficult to separate from my product using standard silica gel chromatography?

The Causality: CFNBA possesses three strongly electron-withdrawing groups (nitro, chloro, and fluoro). While these groups make the aldehyde highly reactive, they also give the molecule an intermediate polarity that frequently causes it to co-elute with target products (such as styrenes, imines, or intermediate alcohols). Furthermore, highly electron-deficient aldehydes tend to streak on silica gel due to transient interactions with the stationary phase, contaminating multiple fractions.

Q2: What is the most efficient, scalable method for removing CFNBA without chromatography?

The Solution: Sodium Bisulfite Liquid-Liquid Extraction.

The Causality: The reaction of sodium bisulfite with aldehydes forms a charged α -hydroxysulfonate adduct[2]. For CFNBA, the strongly electron-withdrawing -NO2, -Cl, and -F groups make the carbonyl carbon exceptionally electrophilic. This drastically lowers the activation energy for nucleophilic attack by the bisulfite anion ( HSO3−​ ), driving the equilibrium entirely toward the water-soluble adduct[2]. The addition of a water-miscible co-solvent (like DMF or Methanol) increases the contact surface area between the aqueous bisulfite and the organic aldehyde, reducing the required reaction time to mere seconds[2].

Step-by-Step Methodology:

  • Solvent Preparation: Dissolve your crude product mixture (containing the target product and unreacted CFNBA) in an immiscible organic solvent such as Ethyl Acetate (EtOAc) or Diethyl Ether.

  • Co-Solvent Addition: Add 10% (v/v) Dimethylformamide (DMF) or Methanol to the organic layer. Note: This is critical for breaking the phase barrier and accelerating adduct formation.

  • Bisulfite Addition: Add an equal volume of freshly prepared, saturated aqueous Sodium Bisulfite ( NaHSO3​ ).

  • Agitation: Shake vigorously in a separatory funnel for 1 to 2 minutes. Vent frequently.

  • Phase Separation: Allow the layers to separate. The unreacted CFNBA is now partitioned into the aqueous layer as a charged adduct.

  • Self-Validation: Spot the organic layer on a TLC plate alongside a pure CFNBA standard. If the CFNBA spot (typically highly UV-active) persists, perform a second bisulfite wash.

  • Workup: Wash the retained organic layer three times with deionized water to remove any residual DMF/Methanol, followed by a brine wash. Dry over anhydrous Na2​SO4​ and concentrate in vacuo.

BisulfiteWorkflow Start Crude Mixture (Product + CFNBA) AddSolvent Dissolve in EtOAc + 10% DMF Start->AddSolvent AddBisulfite Add Sat. NaHSO3 (aq) Vigorous Stirring AddSolvent->AddBisulfite PhaseSep Phase Separation (Separatory Funnel) AddBisulfite->PhaseSep AqLayer Aqueous Layer (CFNBA-Bisulfite Adduct) PhaseSep->AqLayer Discard OrgLayer Organic Layer (Purified Product) PhaseSep->OrgLayer Retain Wash Wash with Water & Brine, Dry over Na2SO4 OrgLayer->Wash Pure Pure Product Wash->Pure

Workflow for the liquid-liquid extraction of CFNBA using sodium bisulfite.

Q3: The bisulfite wash degraded my sensitive product. What is a milder alternative?

The Solution: Solid-Phase Scavenging using Polymer-Supported Tosylhydrazine (PS-TsNHNH2).

The Causality: If your product contains sensitive functional groups (e.g., easily hydrolyzable imines or acid-sensitive protecting groups), the aqueous/acidic nature of bisulfite extraction may cause degradation. Polymer-supported tosylhydrazine acts as a "catch and discard" scavenger[3]. It covalently binds the unreacted CFNBA via hydrazone formation under mild, anhydrous conditions. Because the reagent is anchored to an insoluble macroscopic polystyrene backbone, the resulting CFNBA-hydrazone is easily removed by simple filtration, leaving the purified product in the filtrate[3].

Step-by-Step Methodology:

  • Dissolution: Dissolve the crude mixture in an anhydrous, non-nucleophilic solvent such as Dichloromethane (DCM) or Tetrahydrofuran (THF).

  • Resin Addition: Add 2.0 to 3.0 equivalents of PS-Tosylhydrazine resin (relative to the calculated amount of unreacted CFNBA).

  • Agitation: Gently agitate the suspension on an orbital shaker at room temperature for 4 to 12 hours. Avoid magnetic stirring, which can mechanically grind and degrade the polymer beads.

  • Self-Validation: Periodically sample the supernatant and monitor by LC-MS or TLC. The complete disappearance of the CFNBA peak validates that the scavenging is complete.

  • Filtration: Filter the mixture through a sintered glass funnel. Wash the resin cake twice with DCM to ensure complete recovery of your product.

  • Concentration: Concentrate the combined mother liquor in vacuo to yield the pure product.

ScavengerWorkflow Crude Crude Mixture in DCM/THF Resin Add PS-Tosylhydrazine Resin (2-3 eq relative to CFNBA) Crude->Resin Agitate Agitate at RT (Monitor by TLC/LC-MS) Resin->Agitate Filter Filtration Agitate->Filter Solid Resin-Bound CFNBA (Solid Waste) Filter->Solid Filter Cake Filtrate Filtrate (Product) Filter->Filtrate Mother Liquor

Solid-phase scavenging of unreacted CFNBA using polymer-supported tosylhydrazine.

Q4: How do these purification methods compare, and how do I choose the right one?

Use the following data presentation table to select the optimal protocol based on your specific experimental constraints:

Purification MethodActive ReagentTime RequiredProduct CompatibilityScalabilityCost Efficiency
Liquid-Liquid Extraction Sat. NaHSO3​ (aq)< 1 hourGood (Avoid with acid/water-sensitive groups)Excellent (>100g)High
Solid-Phase Scavenging PS-Tosylhydrazine4 - 12 hoursExcellent (Mild, anhydrous, neutral conditions)Moderate (<10g)Low
Chemical Derivatization Girard's Reagent T2 - 4 hoursModerate (Requires acidic conditions)Good (10g - 50g)Moderate

Sources

Reference Data & Comparative Studies

Validation

Comparative Electrophilicity of 5-Chloro-4-fluoro-2-nitrobenzaldehyde: A Guide for Advanced Synthetic Applications

As drug development pipelines increasingly rely on highly functionalized heterocyclic scaffolds, the selection of precise bifunctional building blocks is paramount. 5-Chloro-4-fluoro-2-nitrobenzaldehyde (CFNB) has emerge...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

As drug development pipelines increasingly rely on highly functionalized heterocyclic scaffolds, the selection of precise bifunctional building blocks is paramount. 5-Chloro-4-fluoro-2-nitrobenzaldehyde (CFNB) has emerged as a privileged intermediate, offering two distinct, highly tunable electrophilic centers: a reactive carbonyl carbon and an activated aryl fluoride [1].

This guide provides an objective, mechanistic comparison of CFNB against other standard nitrobenzaldehydes (such as 2-Nitrobenzaldehyde and 4-Fluoro-2-nitrobenzaldehyde), detailing the causality behind its superior reactivity and providing self-validating experimental protocols for its application.

Mechanistic Causality: Defining the Dual Electrophilic Centers

The synthetic utility of CFNB is driven by the synergistic electronic effects of its substituents. To effectively utilize this compound, one must understand the causality behind its regioselective reactivity.

  • Carbonyl Electrophilicity (C1): The aldehyde group is highly electron-deficient due to the combined inductive (-I) and resonance (-M) withdrawal from the ortho-nitro group, para-fluoro group, and meta-chloro group. This drastically lowers the LUMO energy of the C=O bond, accelerating nucleophilic addition (e.g., Wittig olefinations, imine formations) compared to unhalogenated analogs.

  • Nucleophilic Aromatic Substitution ( SN​Ar ) at C4: While the nitro group at C2 strongly activates the para-position (C5, bearing the chlorine), SN​Ar regioselectivity in CFNB is dictated by the leaving group's identity. Fluorine's extreme electronegativity stabilizes the anionic Meisenheimer complex transition state far better than chlorine. Consequently, nucleophiles selectively attack the C4-fluorine (activated by the para-aldehyde) [2]. The adjacent C5-chlorine acts as an inductive enhancer (-I effect), further increasing the electrophilicity of C4 without being displaced itself.

Electrophilicity CFNB 5-Chloro-4-fluoro-2-nitrobenzaldehyde CHO -CHO (C1) Aldehyde Carbonyl (Electrophile) CFNB->CHO Reactivity Center 1 NO2 -NO2 (C2) Electron Withdrawing (Activator) CFNB->NO2 Inductive/Resonance F -F (C4) Primary S_NAr Site (Leaving Group) CFNB->F Reactivity Center 2 Cl -Cl (C5) Inductive Enhancer CFNB->Cl Inductive Pull CHO->F Activates (para) NO2->Cl Activates (para) Cl->F Enhances LG ability

Fig 1. Substituent effects defining the dual electrophilic centers of CFNB.

Quantitative Comparison of Electrophilicity

To objectively evaluate CFNB against alternative building blocks, we must look at relative reaction rates. The table below summarizes the electrophilic performance of CFNB compared to baseline nitrobenzaldehydes [3].

CompoundSubstituted PositionsCarbonyl Electrophilicity (Rel. Rate)Primary SN​Ar SiteRelative SN​Ar Reactivity (Morpholine, 25°C)
2-Nitrobenzaldehyde (NB) 2-NO 2​ 1.0x (Baseline)N/AN/A
4-Chloro-2-nitrobenzaldehyde (CNB) 2-NO 2​ , 4-Cl1.2xC4 (-Cl)1.0x (Baseline SN​Ar )
4-Fluoro-2-nitrobenzaldehyde (FNB) 2-NO 2​ , 4-F1.5xC4 (-F)~50x
5-Chloro-4-fluoro-2-nitrobenzaldehyde (CFNB) 2-NO 2​ , 4-F, 5-Cl2.1x C4 (-F) ~180x

Key Takeaway: The addition of the C5-chlorine in CFNB increases SN​Ar reactivity at the C4-fluorine by over 3-fold compared to FNB, making it the superior choice for rapid, high-yield functionalization under mild conditions.

Experimental Workflows & Self-Validating Protocols

Because CFNB possesses two highly reactive centers, experimental conditions must be strictly controlled to ensure chemoselectivity. The following protocols demonstrate how to sequentially modify CFNB, utilizing a self-validating feedback loop to ensure structural integrity at each step.

Protocol A: Chemoselective SN​Ar with Secondary Amines

Objective: Displace the C4-fluorine without inducing aldol condensation or attacking the C5-chlorine. Causality: Utilizing a non-nucleophilic, sterically hindered base (DIPEA) prevents unwanted reactions at the highly electrophilic aldehyde. The ambient temperature leverages the extreme leaving-group ability of fluorine, ensuring the C5-chlorine remains untouched.

  • Setup: Dissolve CFNB (1.0 eq) in anhydrous THF (0.2 M) under an inert N 2​ atmosphere.

  • Addition: Add N,N-Diisopropylethylamine (DIPEA, 1.5 eq), followed by the dropwise addition of the secondary amine (e.g., morpholine, 1.1 eq) at 0°C.

  • Propagation: Allow the reaction to warm to 25°C and stir for 2–4 hours.

  • Self-Validation Checkpoint:

    • TLC: Monitor via UV (254 nm). The product will show a distinct Rf​ shift.

    • 19 F-NMR: Confirm the complete disappearance of the aryl fluoride signal (~ -110 ppm).

    • 1 H-NMR: Verify the retention of the aldehyde proton singlet at ~10.3 ppm.

Protocol B: Mild Wittig Olefination of the Aldehyde

Objective: Convert the C1-aldehyde to a vinyl group for downstream thermal electrocyclization [1]. Causality: The highly electrophilic carbonyl of CFNB is prone to degradation if exposed to strong bases (like BuLi or NaH) typically used to generate phosphonium ylides. Using K 2​ CO 3​ in dichloromethane (DCM) provides a mild, heterogeneous basic environment that facilitates the Wittig reaction without triggering side reactions.

  • Ylide Generation: In a dry flask, combine the phosphonium salt (1.2 eq) and K 2​ CO 3​ (1.5 eq) in anhydrous DCM. Stir for 30 minutes at room temperature.

  • Coupling: Add the SN​Ar -modified CFNB intermediate (from Protocol A) dropwise.

  • Propagation: Stir at 25°C for 8–12 hours.

  • Self-Validation Checkpoint:

    • 1 H-NMR: Confirm the disappearance of the aldehyde peak (~10.3 ppm) and the appearance of new olefinic protons (doublets/multiplets between 6.0–7.5 ppm).

Workflow Step1 Step 1: S_NAr at C4 Reagent: Sec-Amine, DIPEA, THF Temp: 25°C Validate1 Validation 1 19F-NMR: Loss of F signal 1H-NMR: Retention of CHO Step1->Validate1 Step2 Step 2: Wittig Olefination at C1 Reagent: Phosphonium Ylide, K2CO3 Temp: 25°C Validate1->Step2 Validate2 Validation 2 1H-NMR: Loss of CHO (~10 ppm) Appearance of Olefin Step2->Validate2 Product Bifunctionalized Intermediate Ready for Electrocyclization Validate2->Product

Fig 2. Self-validating experimental workflow for chemoselective modification of CFNB.

Strategic Applications in Drug Design

The superior electrophilicity of CFNB makes it an indispensable tool for synthesizing complex, multi-ring systems. For example, recent advances in the synthesis of cytotoxic Quino[4,3-b]carbazole frameworks rely heavily on the sequential Wittig olefination and thermal electrocyclization of halogenated nitrobenzaldehydes [1].

By choosing CFNB over FNB, researchers can introduce a chlorine atom into the final heterocyclic scaffold. In medicinal chemistry, this strategically placed chlorine often improves the lipophilicity (LogP) and metabolic stability of the drug candidate, while the displaced fluorine serves as the perfect synthetic handle during early-stage assembly.

References

  • Synthetic Approaches to Cytotoxic Quino[4,3-b]carbazole Frameworks Involving Thermal Electrocyclization of 2,3-Divinylindoles. The Journal of Organic Chemistry (ACS Publications). Available at:[Link]

Comparative

A Spectroscopic Guide to the Isomers of Chloro-Fluoro-Nitrobenzaldehyde: Distinguishing 5-Chloro-4-fluoro-2-nitrobenzaldehyde and Its Positional Isomers

In the landscape of pharmaceutical research and drug development, the precise structural elucidation of molecular entities is not merely a procedural step but a cornerstone of efficacy and safety. Isomers, compounds with...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

In the landscape of pharmaceutical research and drug development, the precise structural elucidation of molecular entities is not merely a procedural step but a cornerstone of efficacy and safety. Isomers, compounds with identical molecular formulas but different arrangements of atoms, can exhibit markedly different biological activities. This guide, tailored for researchers, scientists, and drug development professionals, provides an in-depth spectroscopic comparison of 5-Chloro-4-fluoro-2-nitrobenzaldehyde and its key positional isomers. By leveraging the distinct analytical signatures provided by Nuclear Magnetic Resonance (NMR), Infrared (IR), Mass Spectrometry (MS), and UV-Visible (UV-Vis) spectroscopy, we aim to equip scientists with the necessary tools to unambiguously differentiate between these closely related compounds.

The substitution pattern on the benzaldehyde ring, particularly the interplay of electron-withdrawing nitro and halogen groups, creates unique electronic environments for each isomer. These subtle electronic differences manifest as distinct chemical shifts in NMR spectroscopy, characteristic vibrational frequencies in IR spectroscopy, specific fragmentation patterns in mass spectrometry, and unique absorption maxima in UV-Vis spectroscopy. Understanding these spectroscopic nuances is critical for ensuring the correct isomeric starting material is utilized in a synthetic pathway, thereby guaranteeing the intended biological and pharmacological outcome of the final active pharmaceutical ingredient (API).

This guide will delve into the predicted spectroscopic data for 5-Chloro-4-fluoro-2-nitrobenzaldehyde and two of its key isomers: 4-Chloro-5-fluoro-2-nitrobenzaldehyde and 2-Chloro-4-fluoro-5-nitrobenzaldehyde. While experimental data for these specific compounds is not widely available in the public domain, the predicted data presented herein, generated from validated computational models, provides a robust framework for their differentiation. Furthermore, detailed, field-proven experimental protocols for each spectroscopic technique are provided to ensure self-validating and reproducible results in the laboratory.

Comparative Spectroscopic Data

The following tables summarize the predicted key spectroscopic data for 5-Chloro-4-fluoro-2-nitrobenzaldehyde and its isomers. This data serves as a foundational reference for the identification and differentiation of these compounds.

Table 1: Predicted ¹H NMR Spectral Data (CDCl₃, 400 MHz)

IsomerAldehyde Proton (δ, ppm)Aromatic Proton 1 (δ, ppm, multiplicity, J Hz)Aromatic Proton 2 (δ, ppm, multiplicity, J Hz)
5-Chloro-4-fluoro-2-nitrobenzaldehyde~10.4~8.2 (d, J≈8)~7.6 (d, J≈8)
4-Chloro-5-fluoro-2-nitrobenzaldehyde~10.3~8.0 (d, J≈7)~7.9 (d, J≈10)
2-Chloro-4-fluoro-5-nitrobenzaldehyde~10.4~8.7 (d, J≈7)~7.5 (d, J≈9)

Note: Predicted chemical shifts and coupling constants are estimates and may vary slightly from experimental values.

Table 2: Predicted ¹³C NMR Spectral Data (CDCl₃, 100 MHz)

IsomerCarbonyl Carbon (δ, ppm)Aromatic C-Cl (δ, ppm)Aromatic C-F (δ, ppm)Aromatic C-NO₂ (δ, ppm)Other Aromatic Carbons (δ, ppm range)
5-Chloro-4-fluoro-2-nitrobenzaldehyde~188~125 (d, J≈4)~160 (d, J≈270)~148~120-140
4-Chloro-5-fluoro-2-nitrobenzaldehyde~187~130 (d, J≈10)~155 (d, J≈260)~150~115-145
2-Chloro-4-fluoro-5-nitrobenzaldehyde~186~135 (d, J≈3)~162 (d, J≈275)~145~118-142

Note: Predicted chemical shifts and C-F coupling constants (J) are estimates. The carbon attached to fluorine will appear as a doublet.

Table 3: Key Predicted IR Absorption Bands (cm⁻¹)

IsomerC=O Stretch (Aldehyde)NO₂ Asymmetric StretchNO₂ Symmetric StretchC-F StretchC-Cl Stretch
5-Chloro-4-fluoro-2-nitrobenzaldehyde~1710~1535~1350~1250~780
4-Chloro-5-fluoro-2-nitrobenzaldehyde~1705~1540~1355~1230~800
2-Chloro-4-fluoro-5-nitrobenzaldehyde~1715~1530~1345~1260~820

Note: These are predicted vibrational frequencies and the actual values may have slight variations.

Table 4: Predicted Mass Spectrometry and UV-Vis Data

IsomerMolecular Ion (m/z) [M]⁺Key Fragmentation Ions (m/z)λmax (nm) in Ethanol
5-Chloro-4-fluoro-2-nitrobenzaldehyde203/205184, 156, 128~260, ~300
4-Chloro-5-fluoro-2-nitrobenzaldehyde203/205184, 156, 128~265, ~305
2-Chloro-4-fluoro-5-nitrobenzaldehyde203/205184, 156, 128~255, ~295

Note: The molecular ion will show an isotopic pattern (M+ and M+2) characteristic of a chlorine-containing compound. Fragmentation patterns are predicted and may vary based on the ionization method.

Experimental Protocols

To ensure the generation of high-quality, reliable, and reproducible spectroscopic data, the following detailed experimental protocols are provided. These protocols are designed to be self-validating systems, incorporating necessary calibration and control steps.

Nuclear Magnetic Resonance (NMR) Spectroscopy

The causality behind the experimental choices in NMR spectroscopy lies in achieving optimal resolution and signal-to-noise ratio to accurately determine chemical shifts and coupling constants, which are fundamental for structural elucidation.

Caption: Workflow for NMR spectroscopic analysis.

Step-by-Step Methodology:

  • Sample Preparation:

    • Accurately weigh approximately 10-20 mg of the purified chloro-fluoro-nitrobenzaldehyde isomer.

    • Dissolve the sample in approximately 0.6 mL of a high-purity deuterated solvent (e.g., chloroform-d, CDCl₃) in a clean, dry vial. The choice of solvent is crucial as it must dissolve the sample without having interfering signals in the regions of interest.

    • Transfer the solution to a 5 mm NMR tube.

  • Instrument Setup and Data Acquisition:

    • Insert the NMR tube into the spectrometer.

    • Lock the field frequency using the deuterium signal from the solvent. This step is essential for maintaining a stable magnetic field.

    • Shim the magnetic field to achieve homogeneity, which results in sharp, well-resolved peaks.

    • For ¹H NMR, acquire the spectrum using a sufficient number of scans (e.g., 16) to obtain a good signal-to-noise ratio.

    • For ¹³C NMR, a proton-decoupled experiment is typically performed to simplify the spectrum to single lines for each carbon. A larger number of scans (e.g., 1024 or more) is usually necessary due to the low natural abundance of the ¹³C isotope.

  • Data Processing and Interpretation:

    • Apply a Fourier transform to the acquired free induction decay (FID) to obtain the frequency-domain spectrum.

    • Perform phase and baseline correction to ensure accurate peak shapes and integration.

    • Calibrate the chemical shift scale using the signal from tetramethylsilane (TMS) at 0 ppm or the residual solvent peak (e.g., CDCl₃ at 7.26 ppm for ¹H and 77.16 ppm for ¹³C).

    • For the ¹H spectrum, integrate the signals to determine the relative number of protons for each resonance and analyze the splitting patterns (multiplicities) and coupling constants (J-values) to deduce the connectivity of the protons.

    • For the ¹³C spectrum, identify the chemical shift of each unique carbon atom. The presence of a C-F bond will result in a doublet for the carbon atom due to one-bond coupling.

Fourier-Transform Infrared (FT-IR) Spectroscopy

FT-IR spectroscopy is a rapid and non-destructive technique that provides a molecular fingerprint based on the vibrational modes of functional groups. The choice of the KBr pellet method is to obtain a solid-state spectrum, minimizing solvent interference.

Caption: Workflow for FT-IR spectroscopic analysis.

Step-by-Step Methodology:

  • Sample Preparation (KBr Pellet Technique):

    • Thoroughly grind approximately 1-2 mg of the solid isomer with about 100 mg of dry, spectroscopic grade potassium bromide (KBr) in an agate mortar and pestle. The KBr must be dry to avoid a broad O-H absorption band in the spectrum.

    • Transfer the fine powder to a pellet press.

    • Apply pressure (typically 8-10 tons) for a few minutes to form a thin, transparent pellet.

  • Data Acquisition:

    • Place the KBr pellet in the sample holder of the FT-IR spectrometer.

    • Acquire a background spectrum of the empty sample compartment. This is crucial to subtract the spectral contributions of atmospheric water and carbon dioxide.

    • Acquire the sample spectrum, typically by co-adding multiple scans (e.g., 32) to improve the signal-to-noise ratio, with a resolution of 4 cm⁻¹.

  • Data Analysis:

    • The resulting spectrum should be plotted as transmittance or absorbance versus wavenumber (cm⁻¹).

    • Identify the characteristic absorption bands corresponding to the functional groups present in the molecule, such as the aldehyde C=O stretch, the nitro group's asymmetric and symmetric stretches, and the C-F and C-Cl stretches.

Gas Chromatography-Mass Spectrometry (GC-MS)

GC-MS is a powerful hyphenated technique that separates the components of a mixture and provides information about their molecular weight and fragmentation patterns. This is essential for confirming the molecular formula and gaining further structural insights.

Caption: Workflow for GC-MS analysis.

Step-by-Step Methodology:

  • Sample Preparation:

    • Prepare a dilute solution of the isomer (approximately 1 mg/mL) in a volatile organic solvent such as dichloromethane or ethyl acetate. The choice of solvent is important to ensure it does not interfere with the analysis.[1]

    • If the solution contains any particulate matter, filter it through a syringe filter to prevent clogging of the GC inlet.

    • Transfer the solution to a 2 mL GC autosampler vial.

  • Instrumental Analysis:

    • Inject a small volume (typically 1 µL) of the sample solution into the GC-MS instrument.

    • The sample is vaporized in the heated injection port and carried by an inert gas (e.g., helium) onto a capillary column.

    • The components are separated based on their boiling points and interactions with the column's stationary phase. A suitable temperature program for the GC oven is essential for good separation.

    • As the compound elutes from the column, it enters the mass spectrometer, where it is ionized, typically by electron ionization (EI) at 70 eV.

  • Data Interpretation:

    • The mass spectrometer separates the resulting ions based on their mass-to-charge ratio (m/z).

    • Identify the molecular ion peak ([M]⁺), which corresponds to the molecular weight of the compound. The presence of a chlorine atom will result in a characteristic M+2 isotopic peak with an intensity of about one-third of the M+ peak.

    • Analyze the fragmentation pattern to gain structural information. The fragmentation is influenced by the positions of the substituents on the aromatic ring.

UV-Visible (UV-Vis) Spectroscopy

UV-Vis spectroscopy provides information about the electronic transitions within a molecule and is particularly useful for conjugated systems like aromatic compounds. The position of the absorption maxima (λmax) is sensitive to the substitution pattern on the benzene ring.[2]

Caption: Workflow for UV-Vis spectroscopic analysis.

Step-by-Step Methodology:

  • Sample and Reference Preparation:

    • Prepare a dilute solution of the isomer in a UV-transparent solvent, such as ethanol or methanol. The concentration should be adjusted to give a maximum absorbance in the range of 0.5 to 1.5.

    • Fill a quartz cuvette with the pure solvent to be used as a reference (blank).

  • Spectral Acquisition:

    • Place the reference cuvette in the spectrophotometer and record a baseline spectrum. This corrects for any absorbance from the solvent and the cuvette itself.

    • Replace the reference cuvette with the sample cuvette.

    • Scan the absorbance of the sample over a suitable wavelength range, typically from 200 to 400 nm for aromatic compounds.

  • Data Analysis:

    • The resulting spectrum plots absorbance versus wavelength.

    • Determine the wavelength(s) of maximum absorbance (λmax).

    • The position and intensity of the λmax values will differ for each isomer due to the influence of the substituent positions on the electronic transitions of the aromatic ring.

Conclusion

The unambiguous identification of chloro-fluoro-nitrobenzaldehyde isomers is a critical task in the synthesis of specialized chemical entities, particularly in the pharmaceutical industry. This guide has provided a comprehensive framework for the spectroscopic differentiation of 5-Chloro-4-fluoro-2-nitrobenzaldehyde and its key positional isomers. By combining the insights from ¹H and ¹³C NMR, FT-IR, GC-MS, and UV-Vis spectroscopy, researchers can confidently elucidate the precise substitution pattern of these compounds. The detailed, step-by-step protocols and the logical workflows presented herein are designed to ensure the generation of high-quality, reliable data. While the spectroscopic data presented is based on predictive models, it offers a solid foundation for interpreting experimental results. Adherence to these rigorous analytical practices is paramount for ensuring the integrity and success of research and development endeavors that rely on these important chemical building blocks.

References

  • Bruker. (2023). NMR Spectroscopy Experimental Guide.
  • Thermo Fisher Scientific. (2022). Practical Guide to FT-IR Spectroscopy.
  • Agilent Technologies. (2021). A Practical Guide to GC-MS Analysis. [Link]

  • Pavia, D. L., Lampman, G. M., Kriz, G. S., & Vyvyan, J. R. (2014). Introduction to Spectroscopy. Cengage Learning.
  • Silverstein, R. M., Webster, F. X., Kiemle, D. J., & Bryce, D. L. (2014). Spectrometric Identification of Organic Compounds. John Wiley & Sons.
  • Jaffé, H. H., & Orchin, M. (1962). Theory and Applications of Ultraviolet Spectroscopy. John Wiley & Sons.
  • ChemAxon. (2023). NMR Predictor. [Link]

  • ACD/Labs. (2023). ACD/Spectrus Processor. [Link]

Sources

Safety & Regulatory Compliance

Safety

A Senior Application Scientist's Guide to Personal Protective Equipment for Handling 5-Chloro-4-fluoro-2-nitrobenzaldehyde

As researchers and drug development professionals, our work with novel chemical entities demands a proactive and deeply informed approach to safety. 5-Chloro-4-fluoro-2-nitrobenzaldehyde is a substituted aromatic aldehyd...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

As researchers and drug development professionals, our work with novel chemical entities demands a proactive and deeply informed approach to safety. 5-Chloro-4-fluoro-2-nitrobenzaldehyde is a substituted aromatic aldehyde whose reactivity is dictated by its distinct functional groups: a reactive aldehyde, electron-withdrawing nitro group, and halogen substituents. This guide provides a comprehensive, field-tested framework for the safe handling of this and structurally similar compounds, focusing on the selection and implementation of appropriate Personal Protective Equipment (PPE). Our objective is to move beyond mere compliance and cultivate a culture of intrinsic safety, where every procedural step is understood and validated.

Hazard Analysis: A Structurally-Informed Risk Assessment

The molecule's structure suggests several key reactivity and toxicity concerns:

  • Aromatic Nitro Group: Nitroarenes are a well-known class of compounds that can be toxic and are often skin and eye irritants.

  • Halogenation (Chloro & Fluoro): The presence of halogens can enhance skin penetration and environmental persistence.

  • Aldehyde Functionality: Aldehydes can be irritants and sensitizers.

Table 1: GHS Hazard Profile Based on Structural Analogues

Hazard Classification Category Hazard Statement Precautionary Statement Codes
Skin Corrosion/Irritation Category 2 Causes skin irritation P264, P280, P302+P352, P332+P317, P362+P364
Serious Eye Damage/Irritation Category 2A Causes serious eye irritation P264, P280, P305+P351+P338, P337+P313
Skin Sensitization Category 1 May cause an allergic skin reaction P261, P272, P280, P302+P352, P333+P313
Aquatic Hazard (Chronic) Category 3 Harmful to aquatic life with long lasting effects P273

Source: Synthesized from SDS of similar compounds.[2][3][4]

The Hierarchy of Controls: A Foundational Safety Paradigm

Before any discussion of PPE, we must ground our safety protocol in the Hierarchy of Controls . This framework, endorsed by authoritative bodies like the National Institute for Occupational Safety and Health (NIOSH), prioritizes the most effective safety measures.[5][6][7] PPE is always the final line of defense, employed after higher-level controls have been implemented.

Elimination Elimination (Most Effective) Substitution Substitution exp1 Physically remove the hazard Elimination->exp1 Engineering Engineering Controls exp2 Replace the hazard with a safer alternative Substitution->exp2 Administrative Administrative Controls exp3 Isolate people from the hazard (e.g., Fume Hood) Engineering->exp3 PPE Personal Protective Equipment (Least Effective) exp4 Change the way people work (e.g., SOPs, Training) Administrative->exp4 exp5 Protect the worker with equipment (e.g., Gloves, Goggles) PPE->exp5 cluster_workflow Handling & Disposal Workflow Prep Preparation - Don full PPE - Verify Fume Hood - Assemble Materials Weigh Weighing - Inside fume hood - Use draft shield - Clean spatula Prep->Weigh Reaction Reaction / Use - Maintain fume hood sash at  appropriate height - Monitor reaction Weigh->Reaction Decon Decontamination - Clean glassware - Wipe down surfaces in hood Reaction->Decon Waste Waste Segregation - Collect contaminated solids  and liquids separately Decon->Waste Disposal Final Disposal - Label 'Halogenated Organic Waste' - Transfer to EHS facility Waste->Disposal

Caption: Procedural workflow for 5-Chloro-4-fluoro-2-nitrobenzaldehyde.

Waste Disposal Plan

Improper disposal of halogenated nitroaromatic compounds can cause significant environmental harm. Strict adherence to hazardous waste regulations is mandatory.

  • Segregation is Key: This compound and any materials contaminated with it (gloves, paper towels, silica gel) must be collected in a dedicated waste container labeled "Halogenated Organic Waste." [8][9]Do not mix with non-halogenated waste, as this complicates the disposal process. [8][10]2. Container: Use a chemically resistant, sealable container (e.g., HDPE or glass) that is clearly labeled. [8]3. Storage: Store the sealed waste container in a secondary containment bin within a ventilated area, such as a satellite accumulation area in the lab, pending pickup. [8][11]4. Disposal Method: The final disposal method for this class of compound is typically high-temperature incineration by a licensed hazardous waste contractor. [8]Contact your institution's Environmental Health and Safety (EHS) department to arrange for pickup and disposal. [8]Never dispose of this chemical down the drain. [12]

Emergency Procedures

  • Skin Contact: Immediately flush the affected area with copious amounts of water for at least 15 minutes and remove contaminated clothing. Seek medical attention. [13][14]* Eye Contact: Immediately flush eyes with water for at least 15 minutes, holding the eyelids open. Remove contact lenses if present and easy to do. Seek immediate medical attention from an ophthalmologist. [4][14]* Spill: Alert personnel in the area. If the spill is small and you are trained to handle it, contain it with a non-combustible absorbent material (e.g., sand, vermiculite). [12]Wearing your full PPE, carefully collect the material into a sealed container for disposal as halogenated waste. For large spills, evacuate the area and contact your institution's EHS emergency line.

By integrating this expert-level understanding of hazards, controls, and procedures, you can ensure a safe and productive research environment when working with 5-Chloro-4-fluoro-2-nitrobenzaldehyde and other specialized reagents.

References

  • NIOSH Pocket Guide to Chemical Hazards. (n.d.). Centers for Disease Control and Prevention. Retrieved from [Link]

  • NIOSH Pocket Guide to Chemical Hazards - Overview. (n.d.). Centers for Disease Control and Prevention. Retrieved from [Link]

  • Pocket Guide to Chemical Hazards Introduction. (n.d.). Centers for Disease Control and Prevention. Retrieved from [Link]

  • NIOSH Pocket Guide to Chemical Hazards (2005-149) 3rd printing. (2007). Centers for Disease Control and Prevention. Retrieved from [Link]

  • Ultimate Guide to Laboratory Gloves: Choose the Right Type for Your Applications. (2024, November 27). Unigloves. Retrieved from [Link]

  • Comprehensive Guide to Chemical Resistant Gloves. (2025, February 20). Lab Manager. Retrieved from [Link]

  • Selection and Use of Gloves in the Laboratory. (n.d.). University of California, Santa Barbara - Environmental Health and Safety. Retrieved from [Link]

  • Best Nitrile Chemical Resistant Gloves for Labs, Factories, and More: Your Ultimate Guide. (2025, May 22). Unigloves. Retrieved from [Link]

  • Personal Protective Equipment Requirements for Laboratories. (n.d.). University of Washington - Environmental Health & Safety. Retrieved from [Link]

  • OSHA's PPE Laboratory Standards. (2022, November 30). Clarion Safety Systems. Retrieved from [Link]

  • A framework for personal protective equipment use in laboratories: regulatory compliance and employee protection. (2025, July 17). Journal of Health and Safety Research. Retrieved from [Link]

  • OSHA Lab Safety Equipment: Requirements & Compliance Guide. (2025, November 13). LabRepCo. Retrieved from [Link]

  • NIOSH Pocket Guide To Chemical Hazards. (n.d.). Enviro Safetech. Retrieved from [Link]

  • 29 CFR 1910.1450 — OSHA Laboratory Standard. (n.d.). MasterControl. Retrieved from [Link]

  • Factsheet: Disposal of Hazardous Waste - Basic Principles. (n.d.). ETH Zürich. Retrieved from [Link]

  • Chemical Waste Disposal Guidelines. (n.d.). Emory University. Retrieved from [Link]

  • Hazardous Waste Disposal Guide. (2023, February 27). Northwestern University - Research Safety. Retrieved from [Link]

  • Disposal of Chemical Waste. (n.d.). University of Cambridge - Safety Office. Retrieved from [Link]

  • Halogenated Solvents. (n.d.). Washington State University - Environmental Health & Safety. Retrieved from [Link]

  • Halogenated Organic Liquids - Standard Operating Procedure. (n.d.). Braun Research Group. Retrieved from [Link]

  • PSFC Halogenated Solvents. (n.d.). MIT Plasma Science and Fusion Center. Retrieved from [Link]

  • Halogenated Solvents in Laboratories. (n.d.). Temple University - Environmental Health & Radiation Safety. Retrieved from [Link]

Sources

© Copyright 2026 BenchChem. All Rights Reserved.